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Compound of Interest

Compound Name: 1-(2-bromoethyl)-1H-pyrazole

CAS No.: 119291-22-4

Cat. No.: B049434

Get Quote

Executive Summary
1-(2-bromoethyl)-1H-pyrazole (CAS: 119291-22-4) is a bifunctional heterocyclic building block

used primarily as an alkylating agent in medicinal chemistry.[1][2] It serves as a critical

intermediate for introducing the N-ethylpyrazole motif into bioactive scaffolds.[1]

While often treated as a standard organic halide, this compound exhibits dynamic

physicochemical behavior—specifically a propensity for intramolecular cyclization (auto-

quaternization) that is heavily solvent-dependent.[1] This guide provides a definitive solubility

landscape and stability-focused handling protocols to prevent sample degradation during

storage and synthesis.

Physicochemical Profile
Understanding the fundamental physical state of the material is a prerequisite for accurate

solubility assessment.
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Property Value / Description

CAS (Free Base) 119291-22-4

CAS (HBr Salt) 1955531-53-9

Molecular Weight 175.03 g/mol

Physical State Colorless to light yellow liquid (Free Base)

Boiling Point 80–82 °C (at 2 Torr)

LogP (Predicted) ~0.3 – 0.6 (Moderate Lipophilicity)

Density ~1.55 g/mL

Critical Note: Commercial suppliers may provide this compound as a hydrobromide salt (solid)

or a free base (liquid). The solubility profiles differ radically between these forms. This guide

focuses on the free base liquid, which is the active alkylating species.

Solubility Landscape
The solubility of 1-(2-bromoethyl)-1H-pyrazole is governed by the competition between its

polar pyrazole ring and the lipophilic ethyl bromide chain.[1] It generally follows "like dissolves

like" but with specific caveats regarding stability in nucleophilic solvents.

Quantitative Solubility Matrix
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Solvent Class Solvent
Solubility
Rating

Stability Risk Comments

Chlorinated
Dichloromethane

(DCM)
Miscible Low

Preferred for

extraction and

short-term

storage.[1]

Chlorinated
Chloroform (

)
Miscible Low

Standard NMR

solvent.

Polar Aprotic DMSO Miscible Moderate

Good for stock

solutions; risk of

cyclization upon

heating.

Polar Aprotic
DMF /

Acetonitrile
Miscible Moderate

Standard

reaction

solvents.

Polar Protic
Methanol /

Ethanol
Miscible High

Risk of solvolysis

(ethanolysis)

over time or with

heat.

Aqueous Water Low / Immiscible High

Forms an

emulsion; slow

hydrolysis to

alcohol.

Hydrocarbon
Hexanes /

Heptane

Low (<10

mg/mL)
Low

Useful for

washing away

non-polar

impurities.

The Stability-Solubility Paradox
While the compound is soluble in polar aprotic solvents (DMSO, DMF), these solvents stabilize

the transition state for intramolecular cyclization.
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Mechanism: The pyridine-like nitrogen (N2) of the pyrazole ring acts as a nucleophile,

attacking the carbon bearing the bromine.

Result: Formation of the bicyclic salt 2,6-dibromo-1H,2H,3H-pyrazolo[1,2-a]pyrazol-4-ium,

which precipitates as a solid or gums up the reaction.[1]

Visualizing Degradation Pathways
The following diagram illustrates the competing fates of 1-(2-bromoethyl)-1H-pyrazole based

on solvent environment.

1-(2-bromoethyl)-1H-pyrazole
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Pyrazolo[1,2-a]pyrazol-4-ium Salt
(Bicyclic Solid)
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Stable Solution

DCM / Chloroform
(Non-nucleophilic)
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Figure 1: Solvent-dependent stability pathways. Avoid heating in neat polar solvents to prevent

auto-quaternization.[1]

Operational Protocols
Preparation of Stock Solutions (Assay/Screening)
Objective: Prepare a stable 100 mM stock solution for biological screening or analytical

standards.

Solvent Choice: Anhydrous DMSO is preferred over alcohols to prevent solvolysis.

Procedure:
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Weigh the liquid (Density 1.55 g/mL) directly into a tared amber vial.

Calculation: For 10 mL of 100 mM stock, weigh 175 mg (approx. 113 µL).

Add dry DMSO and vortex.

Storage: Store at -20°C.

Warning: Do not store at room temperature for >24 hours. The high dielectric constant of

DMSO promotes the cyclization described in Figure 1.

Reaction Workup (Synthesis)
Objective: Isolate the unreacted alkylating agent or product from a reaction mixture.

Quench: Dilute the reaction mixture (typically DMF or ACN) with 5 volumes of water or brine.

Extraction:

The compound will partition into the organic phase.

Use Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

Note: DCM is superior (higher solubility).

Wash: Wash the organic layer 2x with water to remove DMF/DMSO.

Drying: Dry over anhydrous

. Avoid

if the product is acid-sensitive (though this compound is generally robust to mild acid).

Solvent Selection Decision Tree
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Application Goal

Synthesis or Analysis?

Synthesis (Reaction) Analysis (NMR/LCMS)

Nucleophilic Substitution? Use CDCl3 or DMSO-d6
(Analyze immediately)

Use ACN or DMF
(Keep T < 80°C)

Yes
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Figure 2: Logical flow for selecting the appropriate solvent based on experimental intent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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